638-66-4

Octadecanal

In Stock

• CAS RN:
• 638-66-4

• Formula:
• C18H36O

• InChI:
• InChI=1S/C18H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h18H,2-17H2,1H3

• InChIKey:
• FWWQKRXKHIRPJY-UHFFFAOYSA-N

• Octadecanal is an alpha-CH2-containing aldehyde.
  Stearaldehyde, also known as 1-octadecanal, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, stearaldehyde is considered to be a fatty aldehyde lipid molecule. Stearaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Stearaldehyde has been primarily detected in urine. Within the cell, stearaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Stearaldehyde has an oily taste.

3,11-Dichloro-6,11-dihydro-6-methyldibenzo[c,f][1,2]thiazepine 5,5-dioxide

In Stock

• CAS RN:
• 26638-66-4

• Formula:
• C14H11Cl2NO2S

• InChI:
• InChI=1S/C14H11Cl2NO2S/c1-17-12-5-3-2-4-10(12)14(16)11-7-6-9(15)8-13(11)20(17,18)19/h2-8,14H,1H3

• InChIKey:
• FHICZIHQHGRZLE-UHFFFAOYSA-N

• 3,11-Dichloro-6,11-dihydro-6-methyldibenzo[c,f][1,2]thiazepine 5,5-dioxide, also known as 3,11-Dichloro-6,11-dihydro-6-methyldibenzo[c,f][1,2]thiazepine 5,5-dioxide, is a useful research compound. Its molecular formula is C14H11Cl2NO2S and its molecular weight is 328.2 g/mol. The purity is usually 95%.

methyl 3-[(chloroacetyl)amino]-6-methoxy-1H-indole-2-carboxylate

In Stock

• CAS RN:
• 843638-66-4

• Formula:
• C13H13ClN2O4

• InChI:
• InChI=1S/C13H13ClN2O4/c1-19-7-3-4-8-9(5-7)15-12(13(18)20-2)11(8)16-10(17)6-14/h3-5,15H,6H2,1-2H3,(H,16,17)

• InChIKey:
• YTFWOQWIPJQZJO-UHFFFAOYSA-N

• Methyl 3-[(chloroacetyl)amino]-6-methoxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C13H13ClN2O4 and its molecular weight is 296.71. The purity is usually 95%.

2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride

In Stock

• CAS RN:
• 369638-66-4

• Formula:
• C9H9ClO3S

• InChI:
• InChI=1S/C9H9ClO3S/c1-6-4-7-5-8(14(10,11)12)2-3-9(7)13-6/h2-3,5-6H,4H2,1H3

• InChIKey:
• YVCGMKIEGXZBRZ-UHFFFAOYSA-N

• 2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride is a useful research compound. Its molecular formula is C9H9ClO3S and its molecular weight is 232.68 g/mol. The purity is usually 95%.

2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate)

In Stock

• CAS RN:
• 1637638-66-4

• Formula:
• C14H18F6O6S2Si

• InChI:
• InChI=1S/C14H18F6O6S2Si/c1-12(2,3)29(4,5)11-9(25-27(21,22)13(15,16)17)7-6-8-10(11)26-28(23,24)14(18,19)20/h6-8H,1-5H3

• InChIKey:
• JKXZKLMJGSXONN-UHFFFAOYSA-N

• 2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) is a useful research compound. Its molecular formula is C14H18F6O6S2Si and its molecular weight is 488.5 g/mol. The purity is usually 95%.

2-(1H-benzo[d]imidazol-1-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

In Stock

• CAS RN:
• 1797638-66-4

• Formula:
• C17H19N5O2

• InChI:
• InChI=1S/C17H19N5O2/c23-17(11-21-12-18-15-3-1-2-4-16(15)21)20-13-9-19-22(10-13)14-5-7-24-8-6-14/h1-4,9-10,12,14H,5-8,11H2,(H,20,23)

• InChIKey:
• RRWYJADCGLJMAI-UHFFFAOYSA-N

• 2-(1H-benzo[d]imidazol-1-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C17H19N5O2 and its molecular weight is 325.372. The purity is usually 95%.

5-(Oxan-4-yl)-1,2-oxazol-4-amine;hydrochloride

In Stock

• CAS RN:
• 2361638-66-4

• Formula:
• C8H13ClN2O2

• InChI:
• InChI=1S/C8H12N2O2.ClH/c9-7-5-10-12-8(7)6-1-3-11-4-2-6;/h5-6H,1-4,9H2;1H

• InChIKey:
• DHMDDUSQFCHJEV-UHFFFAOYSA-N

• 5-(Oxan-4-yl)-1,2-oxazol-4-amine;hydrochloride is a useful research compound. Its molecular formula is C8H13ClN2O2 and its molecular weight is 204.65. The purity is usually 95%.